(1,2-dimethylpropyl)(2-furylmethyl)[(1-methyl-1H-benzimidazol-2-yl)methyl]amine

• IUPAC Name: N-(furan-2-ylmethyl)-3-methyl-N-[(1-methylbenzimidazol-2-yl)methyl]butan-2-amine
• InChI: InChI=1S/C19H25N3O/c1-14(2)15(3)22(12-16-8-7-11-23-16)13-19-20-17-9-5-6-10-18(17)21(19)4/h5-11,14-15H,12-13H2,1-4H3
• InChI Key: XRIUGZCOJNNHGP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C)N(CC1=CC=CO1)CC2=NC3=CC=CC=C3N2C
• Molecular Formula: C19H25N3O
• Molecular Weight: 311.4 g/mol

Description

(1,2-dimethylpropyl)(2-furylmethyl)[(1-methyl-1H-benzimidazol-2-yl)methyl]amine, also known as DMF-BIM, is a novel compound that has gained significant attention in the scientific community due to its potential applications in the field of drug discovery and development. In

Mechanism of Action

The mechanism of action of (1,2-dimethylpropyl)(2-furylmethyl)[(1-methyl-1H-benzimidazol-2-yl)methyl]amine is not fully understood. However, studies have shown that this compound inhibits the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. This compound has also been shown to inhibit the activity of certain enzymes that are involved in the development of cardiovascular diseases.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. Studies have shown that this compound inhibits the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. This compound has also been shown to inhibit the activity of certain enzymes that are involved in the development of cardiovascular diseases. In addition, this compound has been shown to have anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (1,2-dimethylpropyl)(2-furylmethyl)[(1-methyl-1H-benzimidazol-2-yl)methyl]amine in lab experiments is its potential use as an anti-cancer drug. This compound has been shown to be effective in inhibiting the growth of cancer cells in vitro and in vivo. However, one of the limitations of using this compound in lab experiments is its complex synthesis process, which can be time-consuming and expensive.

Future Directions

There are several future directions for the research and development of (1,2-dimethylpropyl)(2-furylmethyl)[(1-methyl-1H-benzimidazol-2-yl)methyl]amine. One of the future directions is to study the potential use of this compound in the treatment of other diseases, such as neurodegenerative diseases. In addition, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects. Finally, there is a need for the development of more efficient and cost-effective synthesis methods for this compound.
Conclusion:
In conclusion, this compound is a novel compound that has shown promising results in various scientific research applications, particularly in the field of drug discovery and development. This compound has been shown to possess anti-cancer properties and has been studied extensively for its potential use as an anti-cancer drug. Further studies are needed to fully understand the mechanism of action of this compound and its potential side effects.

Scientific Research Applications

(1,2-dimethylpropyl)(2-furylmethyl)[(1-methyl-1H-benzimidazol-2-yl)methyl]amine has shown promising results in various scientific research applications. One of the most significant applications of this compound is in the field of drug discovery and development. This compound has been shown to possess anti-cancer properties and has been studied extensively for its potential use as an anti-cancer drug. In addition, this compound has also been studied for its potential use in the treatment of cardiovascular diseases.